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Compound of Interest

Compound Name: Strontium nitrite

CAS No.: 13470-06-9

Cat. No.: B088405

Get Quote

Disclaimer: Specific safety data for strontium nitrite is limited. The following information is

extrapolated from data on strontium nitrate and the general chemical class of inorganic nitrites.

Always consult your institution's safety officer and the most current Safety Data Sheet (SDS)

for any chemical you are working with.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with strontium nitrite?

A1: Strontium nitrite is expected to be a strong oxidizer. Contact with combustible materials

may cause a fire.[1][2][3] Like other nitrites, it can be harmful if swallowed or inhaled,

potentially causing irritation to the skin, eyes, and respiratory tract.[2] A significant health risk

associated with nitrites is the potential to cause methemoglobinemia, a condition that reduces

the blood's ability to carry oxygen, leading to symptoms like headache, dizziness, cyanosis

(bluish skin), and in severe cases, can be fatal.[2][4]

Q2: What personal protective equipment (PPE) is required when handling strontium nitrite?
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A2: A comprehensive approach to personal protection is crucial. The following PPE is

recommended:

Eye Protection: Safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[5]

Body Protection: A lab coat or chemical-resistant apron.[5] In situations with a risk of

significant exposure, fire/flame-resistant clothing may be necessary.[6]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate

filter is recommended.[7]

Q3: How should I properly store strontium nitrite?

A3: Store strontium nitrite in a tightly closed container in a cool, dry, and well-ventilated area.

[5][6][8] It should be kept away from combustible materials, organic materials, strong acids, and

reducing agents.[5][8][9]

Q4: What materials are incompatible with strontium nitrite?

A4: Strontium nitrite is incompatible with a range of substances. Contact with these can lead

to vigorous reactions, fire, or explosion. Incompatible materials include:

Combustible materials (wood, paper, oil)[1][8]

Reducing agents[8]

Strong acids[5][8]

Powdered metals[5]

Ammonium salts (can cause an explosion if melted together)[1][9]

Cyanides[1][2]

Q5: What is the proper procedure for disposing of strontium nitrite waste?
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A5: Strontium nitrite waste should be treated as hazardous waste.[5] Dispose of contents and

containers in accordance with all federal, state, and local regulations.[6] Do not pour down the

drain.[10] It is recommended to contact a licensed professional waste disposal service.[6]

Troubleshooting Guides
Scenario 1: Accidental Spill of Strontium Nitrite Powder
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Problem Potential Cause Solution

A small amount of strontium

nitrite powder has been spilled

on the lab bench.

Improper handling, container

failure.

1. Evacuate and Secure: Alert

others in the immediate area.

Restrict access to the spill. 2.

Assess the Spill: For a small,

dry spill, proceed with cleanup.

3. Wear Appropriate PPE: Don

safety goggles, gloves, and a

lab coat. If there is significant

dust, use a respirator. 4.

Contain the Spill: Use a non-

combustible absorbent

material like sand or

vermiculite to cover the spill.

DO NOT use combustible

materials like paper towels.[1]

5. Collect the Material:

Carefully scoop the mixture

into a clearly labeled, sealed

container for hazardous waste

disposal.[1][8] 6.

Decontaminate the Area: Wipe

the spill area with a damp cloth

(water). 7. Dispose of Waste:

All contaminated materials

should be placed in the

hazardous waste container.

A large quantity of strontium

nitrite has been spilled.

Major container failure,

handling accident.

1. Evacuate Immediately: Alert

everyone in the lab and

evacuate the area. 2. Isolate

the Area: Close the doors to

the lab and prevent re-entry. 3.

Contact Emergency Personnel:

Notify your institution's

emergency response team or

local fire department. 4.
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Provide Information: Be

prepared to provide the name

of the chemical and any

available safety information to

the emergency responders.

Scenario 2: Accidental Exposure to Strontium Nitrite
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Problem Potential Cause Solution

Skin or eye contact with

strontium nitrite.

Inadequate PPE, accidental

splashing.

Skin Contact: 1. Immediately

remove contaminated clothing.

[11] 2. Wash the affected skin

area with plenty of soap and

water for at least 15 minutes.

[12] 3. Seek medical attention

if irritation persists.[8] Eye

Contact: 1. Immediately flush

the eyes with large amounts of

water for at least 15 minutes,

occasionally lifting the upper

and lower eyelids.[2][11] 2.

Remove contact lenses if

present and easy to do.[13] 3.

Seek immediate medical

attention.[11][13]

Inhalation of strontium nitrite

dust.

Inadequate ventilation,

improper handling of powder.

1. Move the affected person to

fresh air immediately.[2][12] 2.

If breathing is difficult, provide

oxygen. If breathing has

stopped, give artificial

respiration.[2][12] 3. Seek

immediate medical attention.

[2]

Ingestion of strontium nitrite.
Poor lab hygiene, accidental

transfer from hand to mouth.

1. Rinse the mouth with water.

[5][6] 2. Do NOT induce

vomiting.[5][6] 3. Seek

immediate medical attention.

[5][11]

Quantitative Data Summary
Specific quantitative toxicity and exposure limit data for strontium nitrite are not readily

available. The following table provides general information for inorganic nitrites.
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Parameter Value/Information

Toxicity
Harmful if swallowed. Ingestion can lead to

methemoglobinemia.[2][4]

Exposure Limits

No specific occupational exposure limits have

been established for strontium nitrite. It is

recommended to handle it in a well-ventilated

area or fume hood to minimize dust inhalation.

[5]

Regulatory Levels in Water (EPA)
For nitrites: Maximum Contaminant Level (MCL)

of 1 ppm (mg/L).[14]

Experimental Workflow & Signaling Pathways
Experimental Workflow: Handling a Strontium Nitrite
Spill
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Caption: Logical workflow for responding to a strontium nitrite spill.
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Experimental Protocols
Procedure for the Safe Aqueous Solution Preparation of
an Inorganic Nitrite
Objective: To prepare a 1 Molar aqueous solution of an inorganic nitrite (e.g., strontium nitrite)

safely.

Materials:

Inorganic nitrite salt

Deionized water

Glass beaker

Magnetic stirrer and stir bar

Spatula

Weighing paper/boat

Volumetric flask with stopper

Personal Protective Equipment (safety goggles, nitrile gloves, lab coat)

Methodology:

Preparation:

Ensure the work area is clean and free of combustible materials.

Perform the entire procedure within a certified chemical fume hood.

Don all required personal protective equipment.

Weighing the Nitrite Salt:

Place a weighing boat on an analytical balance and tare it.
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Carefully weigh the required mass of the inorganic nitrite salt using a clean spatula. Avoid

creating dust.

Record the exact mass.

Dissolution:

Fill a beaker with approximately half of the final required volume of deionized water.

Place the beaker on a magnetic stirrer and add a stir bar.

Slowly and carefully add the weighed inorganic nitrite salt to the water while stirring. Avoid

splashing.

Continue stirring until the salt is completely dissolved. The dissolution of some nitrite salts

may be endothermic or exothermic; monitor the temperature of the solution.

Final Volume Adjustment:

Once dissolved, carefully transfer the solution to the appropriate size volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure a complete transfer.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage:

Clearly label the volumetric flask with the chemical name, concentration, date of

preparation, and your initials.

Store the solution in a cool, dry, and well-ventilated area, away from incompatible

materials.

Cleanup:
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Wash all glassware thoroughly.

Wipe down the work area in the fume hood.

Dispose of any contaminated weighing paper and gloves in the appropriate hazardous

waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Strontium Nitrite Handling
and Safety]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088405/docs#technical-support-center-strontium-
nitrite-handling-and-safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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